6-(bromomethyl)-3,4-dihydro-1H-2-benzopyran

• IUPAC Name: 6-(bromomethyl)-3,4-dihydro-1H-isochromene
• InChI: InChI=1S/C10H11BrO/c11-6-8-1-2-10-7-12-4-3-9(10)5-8/h1-2,5H,3-4,6-7H2
• InChI Key: GGLKCBKWJTXLMD-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1C=C(C=C2)CBr
• Molecular Formula: C10H11BrO
• Molecular Weight: 227.10 g/mol
• CAS No.: 2137625-01-3

Description

6-(bromomethyl)-3,4-dihydro-1H-2-benzopyran is a useful research compound. Its molecular formula is C10H11BrO and its molecular weight is 227.101. The purity is usually 95%.
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Mechanism of Action

Target of Action

Isochromans, a class of compounds to which 6-(bromomethyl)isochromane belongs, have been recognized for their diverse therapeutic applications in pharmacological practices . They have been synthesized as drug-like candidates with multiple medicinal features, including effects on the central nervous system (CNS), antioxidant properties, antimicrobial activity, antihypertensive effects, antitumor properties, and anti-inflammatory agents .

Mode of Action

The synthesis of isochromanone derivatives, which include 6-(bromomethyl)isochromane, involves a z-selective-1,3-oh insertion/aldol cyclization reaction involving acyclic carboxylic oxonium ylides . This process is facilitated by the combination of achiral dirhodium salts and chiral N,N′-dioxide–metal complexes .

Biochemical Pathways

The synthesis of isochroman derivatives has been associated with the formation of highly active onium ylides, which undergo either enantioselective insertion reaction or interception by electrophiles . This process is crucial for the effective construction of structurally complex molecules .

Result of Action

Isochroman derivatives have been associated with a variety of medicinal features, including effects on the cns, antioxidant properties, antimicrobial activity, antihypertensive effects, antitumor properties, and anti-inflammatory agents .

Action Environment

The synthesis of isochroman derivatives involves a cascade reaction that is efficiently enabled by the use of α-diazoketones instead of α-diazoesters . This suggests that the reaction conditions, such as the choice of reagents, can influence the outcome of the synthesis process .